2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C22H23Cl2N3O3S
• Molecular Weight: 480.4 g/mol
• IUPAC Name: 2-[[5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H23Cl2N3O3S/c1-13-9-14(2)21(15(3)10-13)25-19(28)12-31-22-27-26-20(30-22)5-4-8-29-18-7-6-16(23)11-17(18)24/h6-7,9-11H,4-5,8,12H2,1-3H3,(H,25,28)
• InChI Key: WSMHWGJVGYWABT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(O2)CCCOC3=C(C=C(C=C3)Cl)Cl)C

Description

The compound 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is a synthetic compound that has been developed for scientific research purposes. This compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In

Mechanism of Action

The mechanism of action of 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting certain enzymes and proteins that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and the growth of certain plant species.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide are still under investigation. However, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which suggests that it may have potential as an anti-cancer agent. In addition, it has been shown to inhibit the growth of certain plant species, which suggests that it may have potential as a herbicide.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide in lab experiments include its high potency and specificity, which allows for precise and accurate results. However, the limitations include its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are many potential future directions for the research on 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide. Some possible directions include:
- Further investigation of its potential as an anti-cancer agent, including in vivo studies and clinical trials.
- Exploration of its potential as a herbicide, including testing on a wider range of plant species.
- Investigation of its potential as a pollutant remediation agent, including in situ studies in contaminated soil and water.
- Development of safer and more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide involves the reaction of 2,4,6-trimethylphenylacetyl chloride with 5-amino-1,3,4-oxadiazole-2-thiol, followed by the reaction with 3-(2,4-dichlorophenoxy)propylamine. The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

The compound 2-({5-[3-(2,4-dichlorophenoxy)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied for its potential applications in various scientific research fields. In medicine, this compound has been investigated for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In agriculture, this compound has been studied for its potential as a herbicide, as it has been shown to inhibit the growth of certain plant species. In environmental science, this compound has been investigated for its potential as a pollutant remediation agent, as it has been shown to effectively degrade certain pollutants in soil and water.